N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine, also known as PPQ, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. PPQ is a heterocyclic compound that contains a quinoxaline ring and a pyridine ring, which are linked by a piperidine group. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In
Mechanism of Action
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine exerts its biological effects by binding to and inhibiting the activity of protein kinase CK2. CK2 is a serine/threonine kinase that plays a key role in cell proliferation, differentiation, and survival. By inhibiting CK2 activity, N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can disrupt cell signaling pathways that are involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to have several biochemical and physiological effects. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can inhibit cell proliferation and induce apoptosis in cancer cells. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can also protect neurons from oxidative stress and inflammation, which are two key factors that contribute to neurodegeneration. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in lab experiments is its specificity for CK2. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine selectively inhibits CK2 activity without affecting other kinases, which can reduce off-target effects. Another advantage of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine is its low toxicity, which makes it a safe compound to use in lab experiments.
One of the limitations of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in lab experiments is its solubility. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has low solubility in water, which can make it difficult to use in certain experimental settings. Another limitation is its short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine. One direction is to explore the potential applications of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in other diseases, such as cardiovascular disease and diabetes. Another direction is to develop more efficient synthesis methods for N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine, which can improve its availability and reduce its cost. Additionally, more studies are needed to fully understand the mechanism of action of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine and its potential side effects.
Synthesis Methods
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can be synthesized using different methods. One of the most common methods involves the reaction of 2-aminopyridine with 2-chloroquinoxaline in the presence of piperidine. Another method involves the reaction of 2-chloroquinoxaline with 3-aminopyridine in the presence of piperidine. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can also be synthesized using microwave-assisted synthesis, which is a faster and more efficient method.
Scientific Research Applications
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine is in the field of cancer research. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been studied for its potential applications in neurodegenerative diseases. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to protect neurons from oxidative stress and inflammation, which are two key factors that contribute to neurodegeneration. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5/c1-4-10-23(11-5-1)18-9-8-14(12-20-18)21-17-13-19-15-6-2-3-7-16(15)22-17/h2-3,6-9,12-13H,1,4-5,10-11H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJBSESIFMAHGBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=C(C=C2)NC3=NC4=CC=CC=C4N=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.